N-[4-(1H-imidazol-1-yl)butyl]formamide

• IUPAC Name: N-(4-imidazol-1-ylbutyl)formamide
• InChI: InChI=1S/C8H13N3O/c12-8-10-3-1-2-5-11-6-4-9-7-11/h4,6-8H,1-3,5H2,(H,10,12)
• InChI Key: HUWIWZMWGGZZBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=N1)CCCCNC=O
• Molecular Formula: C8H13N3O
• DSSTOX Substance ID: DTXSID60543807
• Molecular Weight: 167.21 g/mol
• CAS RN: 88940-92-5

Description

“N-[4-(1H-imidazol-1-yl)butyl]formamide” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The compound is a derivative of imidazole, which is a key component in many functional molecules used in a variety of everyday applications.

Synthesis Analysis

The synthesis of imidazole derivatives has been a topic of recent research. One method involves the cyclization of amido-nitriles, which can form disubstituted imidazoles. Another approach highlights the regiocontrolled synthesis of substituted imidazoles, with an emphasis on the bonds constructed during the formation of the imidazole.

Chemical Reactions Analysis

Imidazole derivatives, including “N-[4-(1H-imidazol-1-yl)butyl]formamide”, can participate in a variety of chemical reactions. For instance, they can undergo nickel-catalysed addition to nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization.

Future Directions

The future directions for the research and development of “N-[4-(1H-imidazol-1-yl)butyl]formamide” and other imidazole derivatives are promising. The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance due to the preponderance of applications to which this important heterocycle is being deployed.